Cas no 6331-96-0 (2-Amino-4,5-dichlorobenzenesulfonic acid)

2-Amino-4,5-dichlorobenzenesulfonic acid structure

6331-96-0 structure

Product Name:2-Amino-4,5-dichlorobenzenesulfonic acid

CAS No:6331-96-0

MF:C₆H₅Cl₂NO₃S

MW:242.079798460007

MDL:MFCD00036096

CID:46654

PubChem ID:87559037

Update Time:2025-04-18

2-Amino-4,5-dichlorobenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4,5-dichlorobenzenesulfonic acid
- 3,4-DICHLOROANILINE-6-SULFONIC ACID
- 4,5-DICHLOROANILINE-2-SULFONIC ACID
- 2-amino-4,5-dichlorobenzenesulphonic acid
- 6-AMINO-3,4-DICHLOROBENZENESULFONIC ACID
- Benzenesulfonic acid, 2-amino-4,5-dichloro-
- NSC37399
- 4,5-Dichloroaniline-2-sulfonicAcid
- FCH1325516
- VZ34875
- P726
- TL8004412
- AX8021923
- ST24021955
- D343
- MFCD00036096
- 2-amino-4,5-dichlorobenzene-1-sulfonic acid
- BENZENESULPHONIC ACID, 2-AMINO-4,5-DICHLORO-
- AMY40842
- EC 700-413-2
- EN300-7400893
- SCHEMBL1733790
- NSC-37399
- CS-0157827
- D90191
- 2-amino-4,5-dichlorobenzenesulfonicacid
- 2-AMINO-4,5-DICHLOROBENZENE-1-SULPHONIC ACID
- 3,4-DICHLOROANILINE-6-SULPHONIC ACID
- NSC 37399
- AS-64527
- AKOS015890259
- UNII-SPR3EJU6CK
- A834328
- SPR3EJU6CK
- AC-20532
- DTXSID5074921
- D3437
- 6331-96-0
- 3,4-Dichloroaniline-6-sulfonicacid
- NS00009690
- FT-0636100
- AKLDPNVZTZIVFA-UHFFFAOYSA-N
- DB-054457
- 2-Amino-4,5-dichlorobenzene-1-sulfonic acid; 2-Azaniumyl-4,5-dichlorobenzenesulfonate; 3,4-Dichloroaniline-6-sulfonic acid; NSC 37399; Benzenesulfonic acid, 2-amino-4,5-dichloro- (6CI, 7CI, 8CI, 9CI, ACI); 2-Amino-4,5-dichlorobenzenesulfonic acid (ACI)
- DTXCID8043816
- MDL： MFCD00036096
- Inchi： 1S/C6H5Cl2NO3S/c7-3-1-5(9)6(2-4(3)8)13(10,11)12/h1-2H,9H2,(H,10,11,12)
- InChI Key： AKLDPNVZTZIVFA-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(=C(C=1)S(=O)(=O)O)N)Cl

Computed Properties

Exact Mass: 240.93700
Monoisotopic Mass: 240.937
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 1.8
Topological Polar Surface Area: 88.8

Experimental Properties

Color/Form: Not determined
Density: 1.749
Refractive Index: 1.716
PSA: 88.77000
LogP: 3.48430
Solubility: Not determined

2-Amino-4,5-dichlorobenzenesulfonic acid Security Information

Symbol:
Prompt：warning
Signal Word：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Storage Condition：Sealed in dry,2-8°C
Risk Phrases：R20/21/22

2-Amino-4,5-dichlorobenzenesulfonic acid Customs Data

HS CODE：2921420090
Customs Data：

China Customs Code:
2921420090

Overview:

2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Amino-4,5-dichlorobenzenesulfonic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D870295-5g	4,5-Dichloroaniline-2-sulfonic Acid	6331-96-0	98%	5g	￥139.50	2022-01-11
Alichem	A019087926-500g	2-Amino-4,5-dichlorobenzenesulfonic acid	6331-96-0	97%	500g	$464.34	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D3437-25g	2-Amino-4,5-dichlorobenzenesulfonic acid	6331-96-0	98.0%(LC&T)	25g	495.0CNY	2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PW730-1g	2-Amino-4,5-dichlorobenzenesulfonic acid	6331-96-0	98%	1g	57.0CNY	2021-08-06
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D3437-25G	4,5-Dichloroaniline-2-sulfonic Acid	6331-96-0	>98.0%(T)(HPLC)	25g	¥735.00	2024-04-16
abcr	AB250033-5 g	4,5-Dichloroaniline-2-sulfonic acid, 98%; .	6331-96-0	98%	5 g	€79.40	2023-07-20
abcr	AB250033-25 g	4,5-Dichloroaniline-2-sulfonic acid, 98%; .	6331-96-0	98%	25 g	€164.40	2023-07-20
Ambeed	A772372-250mg	2-Amino-4,5-dichlorobenzenesulfonic acid	6331-96-0	98%	250mg	$5.0	2025-02-22
Ambeed	A772372-1g	2-Amino-4,5-dichlorobenzenesulfonic acid	6331-96-0	98%	1g	$7.0	2025-02-22
Ambeed	A772372-5g	2-Amino-4,5-dichlorobenzenesulfonic acid	6331-96-0	98%	5g	$10.0	2025-02-22

2-Amino-4,5-dichlorobenzenesulfonic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:6331-96-0)3,4-二氯苯胺-6-磺酸

Order Number:LE5744619

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:45

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

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